Cas no 1492567-30-2 (2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid)

2-Amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid is a sulfur-containing amino acid derivative with potential applications in biochemical research and pharmaceutical development. Its unique structure, featuring a hydroxyl group and a methylsulfanyl moiety, makes it a valuable intermediate for studying metabolic pathways, particularly those involving sulfur metabolism. The compound’s functional groups also lend it utility in peptide synthesis and as a precursor for bioactive molecules. Its stability under physiological conditions and compatibility with enzymatic processes further enhance its suitability for experimental use. Researchers may employ this compound to explore its role in redox reactions or as a building block for specialized biomolecules.
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid structure
1492567-30-2 structure
Product name:2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
CAS No:1492567-30-2
MF:C6H13NO3S
MW:179.237320661545
CID:6051584
PubChem ID:21125769

2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
    • 1492567-30-2
    • AKOS014774606
    • EN300-1827127
    • CS-0344456
    • 2-Amino-3-hydroxy-5-(methylthio)pentanoic acid
    • Inchi: 1S/C6H13NO3S/c1-11-3-2-4(8)5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)
    • InChI Key: JOYBNYJPNBDURI-UHFFFAOYSA-N
    • SMILES: S(C)CCC(C(C(=O)O)N)O

Computed Properties

  • Exact Mass: 179.06161445g/mol
  • Monoisotopic Mass: 179.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų
  • XLogP3: -3

Experimental Properties

  • Density: 1.297±0.06 g/cm3(Predicted)
  • Boiling Point: 373.0±42.0 °C(Predicted)
  • pka: 2.35±0.28(Predicted)

2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1827127-0.25g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
0.25g
$642.0 2023-09-19
Enamine
EN300-1827127-2.5g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
2.5g
$1370.0 2023-09-19
Enamine
EN300-1827127-1g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
1g
$699.0 2023-09-19
Enamine
EN300-1827127-5g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
5g
$2028.0 2023-09-19
Enamine
EN300-1827127-0.5g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
0.5g
$671.0 2023-09-19
Enamine
EN300-1827127-5.0g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
5g
$3396.0 2023-05-26
Enamine
EN300-1827127-10.0g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
10g
$5037.0 2023-05-26
Enamine
EN300-1827127-1.0g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
1g
$1172.0 2023-05-26
Enamine
EN300-1827127-10g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
10g
$3007.0 2023-09-19
Enamine
EN300-1827127-0.1g
2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid
1492567-30-2
0.1g
$615.0 2023-09-19

Additional information on 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid

2-Amino-3-Hydroxy-5-(Methylsulfanyl)Pentanoic Acid (CAS No. 1492567-30-2): A Comprehensive Overview

The compound 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid (CAS No. 1492567-30-2) is a biologically active organic molecule with significant potential in various fields, including pharmacology and biochemistry. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a methylsulfanyl substituent. These functional groups contribute to its versatile chemical properties and biological activities.

Recent studies have highlighted the antioxidant properties of 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid, making it a promising candidate for applications in oxidative stress-related diseases. The presence of the methylsulfanyl group enhances the molecule's ability to scavenge free radicals, thereby protecting cells from oxidative damage. This property has been extensively explored in the context of neurodegenerative diseases, where oxidative stress plays a pivotal role in disease progression.

In addition to its antioxidant activity, 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid has shown potential as a neuroprotective agent. Research indicates that this compound can modulate key signaling pathways involved in neuronal survival and death. For instance, it has been found to activate the Nrf2 pathway, which is known to upregulate the expression of antioxidant enzymes and promote cellular defense mechanisms. These findings underscore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. These methods often utilize catalytic systems or green chemistry principles to minimize waste and reduce environmental impact.

Beyond its pharmacological applications, 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid has also been studied for its role in metabolic regulation. Preclinical studies suggest that this compound can influence lipid metabolism and glucose homeostasis, making it a potential candidate for the treatment of metabolic disorders such as obesity and type 2 diabetes. Its ability to modulate key metabolic pathways highlights its versatility as a bioactive molecule.

From an analytical standpoint, the characterization of CAS No. 1492567-30-2 has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of the compound's molecular structure and purity, ensuring its suitability for both research and therapeutic applications.

In conclusion, 2-amino-3-hydroxy-5-(methylsulfanyl)pentanoic acid (CAS No. 1492567-30-2) is a multifaceted compound with significant potential in various biomedical applications. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in advancing therapeutic interventions for complex diseases.

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